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Lucitanib Clinical Trial Data

The following table summarizes the available efficacy data for Lucitanib from a Phase Ib study in patients

with recurrent and metastatic nasopharyngeal carcinoma (RM-NPC) [1].

Trial
Phase

Patient
Population

Treatment
Arms (n)

Objective
Response Rate
(ORR)

Disease
Control Rate
(DCR)

Median
Progression-Free
Survival (PFS)

Ib Heavily pre-
treated RM-

NPC

Continuous
(n=10)

20% 90% 3.73 months

Ib Heavily pre-

treated RM-
NPC

Intermittent

(n=10)

10% 60% 3.68 months

Experimental Protocol Details

For the study referenced above, here are the key methodological details [1]:
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Study Design: Multi-centre, open-label Phase Ib trial. Patients were randomly divided into two

treatment arms: continuous daily dosing or intermittent dosing (3 weeks on/1 week off).
Patient Population: Adults with histologically confirmed, recurrent/metastatic nasopharyngeal

carcinoma who had progressed after at least one prior line of platinum-based chemotherapy.
Treatment: Lucitanib was administered orally once daily.

Primary Endpoints: Safety and tolerability.
Secondary Endpoints: ORR and DCR, as defined by RECIST version 1.1, and PFS. Tumor

assessments were conducted via CT or MRI every 8 weeks.

Lucitanib's Mechanism of Action

Lucitanib is a multi-targeted tyrosine kinase inhibitor. The diagram below illustrates its primary targets and

the associated signaling pathways it inhibits [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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